Cas no 2791-84-6 (Dibenzyl L-glutamate tosylate)

Dibenzyl L-glutamate tosylate is a protected derivative of L-glutamic acid, where the amino and carboxyl groups are shielded by benzyl and tosyl groups, respectively. This modification enhances stability and facilitates controlled reactivity in synthetic applications, particularly in peptide synthesis and pharmaceutical intermediates. The tosylate counterion improves solubility in organic solvents, enabling efficient purification and handling. Its crystalline form ensures high purity, making it suitable for precise chemical transformations. The compound’s structural features allow selective deprotection, offering versatility in multi-step syntheses. Dibenzyl L-glutamate tosylate is valued for its reliability in producing enantiomerically pure compounds, supporting research and industrial processes requiring stringent stereochemical control.

Dibenzyl L-glutamate tosylate structure

Product Name:Dibenzyl L-glutamate tosylate

CAS No:2791-84-6

MF:C₂₆H₂₉NO₇S

MW:499.575966596603

MDL:MFCD00038980

CID:43426

PubChem ID:13233366

Update Time:2025-05-27

Dibenzyl L-glutamate tosylate Chemical and Physical Properties

Names and Identifiers

- (S)-Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate
- L-Glutamic acid dibenzyl ester 4-toluenesulfonate
- dibenzyl (2S)-2-aminopentanedioate,4-methylbenzenesulfonic acid
- GLUTAMIC ACID(OBZL)-OBZL P-TOSYLATE
- H-Glu(OBzl)-OBzl · p-tosylate
- H-Glu(Obzl)-OBzl.TosOH
- H-Glu(OBzl)-OBzl·Tos
- H-Glu(OBzl)-OBzl•TosOH
- H-Glu(OBzl)-ObzlTos
- H-L-Glu(Bzl)-OBzl*Tos
- Glu(OBzl)-OBzl·TosOH
- H-Glu(OBzl)-OBzl,TosOH
- L-glutamic acid 1,5-dibenzyl ester p-toluenesulfonate
- L-glutamic acid dibenzyl ester p-tosylate
- L-Glutamic acid dibenzyl ester tosylate
- Glu(OBzl)-OBzl.TosOH
- H-GLU(OBZL)-OBZL P-TOSYLATE
- Dibenzyl L-glutamate tosylate
- H-Glu(OBzl)-OBzl 4-tosylate
- Dibenzyl L-glutamate p-toluenesulfonate
- L-Glutamic acid dibenzyl ester p-toluenesulfonate
- Glu(OBzl)-OBzl-P-TOs
- C26H29NO7S
- H-Glu(OBzl)-OBzl inverted exclamation mark cu
- AC-19203
- HVZUAIVKRYGQRM-LMOVPXPDSA-N
- J-300107
- FD21435
- H-Glu(OBzl)-OBzl.Tos-OH
- AKOS015924097
- (+)-glutamic acid dibenzyl ester p-toluenesulfonate
- Glutamic acid, dibenzyl ester, p-toluenesulfonate
- dibenzyl glutamate tosylate
- O,O'-Dibenzyl-L-glutamine toluene-p-sulphonate
- L-glutamic acid dibenzyl ester p-toluenesulfonate salt
- glutamic acid dibenzyl ester tosylate
- AS-12241
- Glutamic acid, dibenzyl ester, p-toluenesulfonate, L-
- EINECS 220-522-4
- CS-W011501
- Q-101537
- MFCD00038980
- AM81755
- H-Glu(OBzl)-OBzl . p-tosylate
- AKOS015895702
- L-glutamic acid dibenzyl ester p-toluenesulphonate
- [(2S)-1,5-dioxo-1,5-bis(phenylmethoxy)pentan-2-yl]azanium;4-methylbenzenesulfonate
- dibenzyl (2S)-2-aminopentanedioate;4-methylbenzenesulfonic acid
- A819246
- SCHEMBL1517939
- L-Glutamic acid, bis(phenylmethyl) ester, 4-methylbenzenesulfonate
- L-(+)-glutamic acid dibenzyl ester p-toluenesulfonate
- 2791-84-6
- HY-W010785
- 1,5-DIBENZYL (2S)-2-AMINOPENTANEDIOATE; PARA-TOLUENE SULFONATE
- M03126
- MDL： MFCD00038980
- Inchi： 1S/C19H21NO4.C7H8O3S/c20-17(19(22)24-14-16-9-5-2-6-10-16)11-12-18(21)23-13-15-7-3-1-4-8-15;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,17H,11-14,20H2;2-5H,1H3,(H,8,9,10)/t17-;/m0./s1
- InChI Key： HVZUAIVKRYGQRM-LMOVPXPDSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H](CCC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

Exact Mass: 499.16600
Monoisotopic Mass: 499.16647344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 11
Complexity: 593
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 141

Experimental Properties

Melting Point: 144-147°C
Boiling Point: 453.5°C at 760 mmHg
Flash Point: 165.6°C
PSA: 141.37000
LogP: 5.60350
Specific Rotation: +7.2° (c=1 in EtOH)

Dibenzyl L-glutamate tosylate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Dibenzyl L-glutamate tosylate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Dibenzyl L-glutamate tosylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G117190-100g	Dibenzyl L-glutamate tosylate	2791-84-6	98%	100g	¥419.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G117190-25g	Dibenzyl L-glutamate tosylate	2791-84-6	98%	25g	¥115.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G117190-5g	Dibenzyl L-glutamate tosylate	2791-84-6	98%	5g	¥35.90	2023-09-02
Chemenu	CM119683-500g	L-Glutamic Acid Dibenzyl Ester 4-Toluenesulfonate	2791-84-6	98%	500g	$241	2021-06-09
Chemenu	CM119683-1000g	L-Glutamic Acid Dibenzyl Ester 4-Toluenesulfonate	2791-84-6	98%	1000g	$374	2021-06-09
Fluorochem	M03126-1g	H-Glu(OBzl)-Obzl.TosOH	2791-84-6	95%	1g	￡10.00	2022-02-28
Fluorochem	M03126-10g	H-Glu(OBzl)-Obzl.TosOH	2791-84-6	95%	10g	￡10.00	2022-02-28
Fluorochem	M03126-25g	H-Glu(OBzl)-Obzl.TosOH	2791-84-6	95%	25g	￡18.00	2022-02-28
Fluorochem	M03126-100g	H-Glu(OBzl)-Obzl.TosOH	2791-84-6	95%	100g	￡59.00	2022-02-28
Fluorochem	M03126-250g	H-Glu(OBzl)-Obzl.TosOH	2791-84-6	95%	250g	￡144.00	2022-02-28

Dibenzyl L-glutamate tosylate Production Method

Dibenzyl L-glutamate tosylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2791-84-6)Dibenzyl L-glutamate tosylate

Order Number:A819246

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:09

Price ($):220.0

Email:sales@amadischem.com

Product Official Link

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5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

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